(3S)-6,6-dimethyl-5-oxothiomorpholine-3-carboxylic acid
Overview
Description
The description of a chemical compound usually includes its molecular formula, structure, and other identifiers like CAS number. It may also include the compound’s occurrence in nature or its applications .
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
The molecular structure of a compound can be analyzed using various spectroscopic techniques like NMR, IR, UV-Vis, etc. These techniques can provide information about the connectivity of atoms, functional groups, and the 3D arrangement of atoms in the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reactivity of the compound, the conditions under which it reacts, and the products formed .Physical and Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, reactivity, etc. These properties can often be predicted based on the compound’s structure and are confirmed through experiments .Scientific Research Applications
Liquid-Liquid Extraction of Carboxylic Acids
Carboxylic acids are crucial in the production of bio-based plastics, stemming from their fermentative production routes. The removal of these acids from aqueous streams is often achieved through liquid-liquid extraction (LLX), employing solvents like ionic liquids and traditional amines. This method facilitates the recovery of carboxylic acids, which are essential intermediates in synthesizing bio-based materials (Sprakel & Schuur, 2019).
Biocatalyst Inhibition by Carboxylic Acids
Carboxylic acids, recognized for their versatility as biorenewable chemicals, can inhibit microbes like Escherichia coli and Saccharomyces cerevisiae at certain concentrations, despite their potential as precursors for industrial chemicals. Understanding the mechanisms of inhibition can lead to metabolic engineering strategies to enhance microbial robustness for industrial applications (Jarboe et al., 2013).
Anticancer Potential of Cinnamic Acid Derivatives
Cinnamic acid and its derivatives have shown promise in anticancer research due to their chemical flexibility, allowing for various modifications to enhance their therapeutic efficacy. This highlights the potential of carboxylic acid derivatives in medicinal chemistry and drug development (De et al., 2011).
Antioxidant, Antibacterial, and Pharmacological Roles of Chlorogenic Acid
Chlorogenic Acid (CGA) exemplifies the diverse biological activities of carboxylic acid derivatives, including antioxidant, antibacterial, and pharmacological effects. CGA's ability to modulate lipid and glucose metabolism underscores the therapeutic potential of carboxylic acids in managing metabolic disorders (Naveed et al., 2018).
Development of Carboxylic Acid Bioisosteres
The exploration of carboxylic acid bioisosteres has been a focal point in drug design, aiming to overcome the limitations associated with carboxylic acid-containing drugs. This research underscores the continuous innovation required to navigate the challenges in medicinal chemistry (Horgan & O’ Sullivan, 2021).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(3S)-6,6-dimethyl-5-oxothiomorpholine-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3S/c1-7(2)6(11)8-4(3-12-7)5(9)10/h4H,3H2,1-2H3,(H,8,11)(H,9,10)/t4-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWMBJMYQZAVSRN-SCSAIBSYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC(CS1)C(=O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(C(=O)N[C@H](CS1)C(=O)O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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